Cas no 17959-90-9 (2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

17959-90-9 structure
Product Name:2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:17959-90-9
Molecular Formula:C10H11NO2
Molecular Weight:177.19984
MDL:MFCD01833988
CID:122680
PubChem ID:4054366
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one,2,6-dimethyl-
- 2,6-Dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 2,6-dimethyl-4H-1,4-benzoxazin-3-one
- 2,6-DIMETHYL-4H-BENZO[1,4]OXAZIN-3-ONE
- 2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-3-on
- 3,4-dihydro-2,6-dimethyl-3-oxo-2H-1,4-benzoxazine
- AC1N2UA0
- AG-E-29890
- CTK4D7327
- STL364650
- SureCN5670717
- 2,6-Dimethyl-2H-1,4-benzoxazin-3(4H)-one
- 2-Chloro-N-(2-hydroxy-5-methylphenyl)propanamide
- 2H-1,4-Benzoxazin-3(4H)-one, 2,6-dimethyl-
- DTXSID20398810
- CS-0207132
- Z274567878
- SCHEMBL5670717
- EN300-98567
- AUNQUXZPFSCXMN-UHFFFAOYSA-N
- MFCD01833988
- AKOS016352762
- AKOS000421489
- 17959-90-9
- 2,6-DIMETHYL-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
- 2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 2,6-Dimethyl-1,4-benzoxazin-3-one
- EU-0063329
-
- MDL: MFCD01833988
- InChIKey: AUNQUXZPFSCXMN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H11NO2/c1-6-3-4-9-8(5-6)11-10(12)7(2)13-9/h3-5,7H,1-2H3,(H,11,12)
- SMILES: CC1=CC2=C(OC(C(N2)=O)C)C=C1
Computed Properties
- Exact Mass: 177.07903
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 177.079
- Heavy Atom Count: 13
- Complexity: 217
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB02338-50mg |
2,6-Dimethyl-2,4-dihydro-1,4-benzoxazin-3-one |
17959-90-9 | 95% | 50mg |
$97.00 | ||
Aaron | AR0027TA-50mg |
2H-1,4-Benzoxazin-3(4H)-one, 2,6-dimethyl- |
17959-90-9 | 95% | 50mg |
$105.00 | ||
Apollo Scientific | OR111207-1g |
2,6-Dimethyl-2H-1,4-benzoxazin-3(4H)-one |
17959-90-9 | 1g |
£124.00 | 2023-09-02 | ||
Chemenu | CM343068-5g |
2,6-Dimethyl-2,4-dihydro-1,4-benzoxazin-3-one |
17959-90-9 | 95%+ | 5g |
$*** | 2023-03-30 | |
Enamine | EN300-98567-0.05g |
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one |
17959-90-9 | 95% | 0.05g |
$58.0 | 2024-05-21 | |
Fluorochem | 058429-250mg |
2,6-Dimethyl-4H-benzo[1,4]oxazin-3-one |
17959-90-9 | 250mg |
£76.00 | 2022-03-01 | ||
TRC | D481905-50mg |
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one |
17959-90-9 | 50mg |
$ 50.00 | 2022-06-05 |
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
-
Martijn A. Droesbeke,Alexandre Simula,José M. Asua,Filip E. Du Prez Green Chem., 2020,22, 4561-4569
-
Xia Xiao,Chenchen Li,Yuzhi Liu,Yaqian Feng,Kai Han,Haoyue Xiang,Guoyue Shi,Hui Gu Analyst, 2021,146, 6202-6210
-
Gunnar Dunér,Esben Thormann,Krzysztof Matyjaszewski,Robert D. Tilton Soft Matter, 2012,8, 8312-8320
-
Bettina Ludi,Markus Niederberger Dalton Trans., 2013,42, 12554-12568
-
Zechao Shao,Wen Zhang,De An,Genlei Zhang,Yuxin Wang RSC Adv., 2015,5, 97508-97511
-
Artur Mardyukov,Raffael C. Wende,Peter R. Schreiner Chem. Commun., 2023,59, 2596-2599
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